Cas no 27210-18-0 (1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-)
27210-18-0 structure
Product Name:1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
CAS No:27210-18-0
MF:C12H11N3O2
MW:229.234642267227
CID:263023
PubChem ID:213872
Update Time:2025-04-19
1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-
- 8,9-dimethoxy-[1,2,4]triazolo[3,4-a]isoquinoline
- 27210-18-0
- 3-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
- 8,9-Dimethoxy-s-triazolo(3,4-a)isoquinoline
- 1,2,4-Triazolo(3,4-a)isoquinoline, 8,9-dimethoxy-
- NC 3266
- 8,9-Dimethoxy-1,2,4-triazolo(3,4-a)isoquinoline
- DTXSID60181682
- AKOS024338251
- BRN 0884687
-
- Inchi: 1S/C12H11N3O2/c1-16-10-5-8-3-4-15-7-13-14-12(15)9(8)6-11(10)17-2/h3-7H,1-2H3
- InChI Key: ZTBGCDFKOGILGZ-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC2C=CN3C=NN=C3C=2C=1)OC
Computed Properties
- Exact Mass: 229.08523
- Monoisotopic Mass: 229.085127
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6
- XLogP3: 2.4
Experimental Properties
- Density: 1.33
- Refractive Index: 1.65
- PSA: 48.65
1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
27210-18-0 (1,2,4-Triazolo[3,4-a]isoquinoline,8,9-dimethoxy-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk